Crosslinkers
  • Azido-PEG7-amine
    Azido-PEG7-amine
    • Cat. No.:
    • B605880
    • CAS No.:
    • 1333154-77-0
    • Molecular Formula:
    • C16H34N4O7
    • Molecular Weight:
    • 394.46 g/mol
    Description
    Azido-dPEG7-amine is a heterobifunctional PEGylated linker. It contains a reactive NH2 end group, as well as an azide functional group for use in click chemistry reactions. Azido-dPEG7-amine has been used as a l...
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  • Azido-PEG8-acid
    Azido-PEG8-acid
    • Cat. No.:
    • B605881
    • CAS No.:
    • Molecular Formula:
    • C19H37N3O10
    • Molecular Weight:
    • 467.5 g/mol
    Description
    Azido-PEG8-acid is a PEG derivative containing an azide group with a terminal carboxylic acid. The hydrophilic PEG spacer increases solubility in aqueous media. The azide group can react with alkyne, BCN, DBCO v...
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  • Azido-PEG8-NHS ester
    Azido-PEG8-NHS ester
    • Cat. No.:
    • B605885
    • CAS No.:
    • Molecular Formula:
    • C23H40N4O12
    • Molecular Weight:
    • 564.6 g/mol
    Description
    Azido-PEG8-NHS ester is a PEG derivative containing an azide group and an NHS ester. The hydrophilic PEG spacer increases solubility in aqueous media. The azide group can react with alkyne, BCN, DBCO via Click C...
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  • alpha-Biotin-omega-azido 23(ethylene glycol)
    alpha-Biotin-omega-azido 23(ethylene glycol)
    • Cat. No.:
    • B606121
    • CAS No.:
    • 956494-20-5
    • Molecular Formula:
    • C34H64N6O13S
    • Molecular Weight:
    • 796.98
    Description
    Biotin-PEG11-azide is PEG derivative containing a biotin group and an azide group. The azide group can react to form a stable triazole linkage. The hydrophilic PEG spacer increases membrane impermeability of the...
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  • Biotin-PEG23-amine
    Biotin-PEG23-amine
    • Cat. No.:
    • B606125
    • CAS No.:
    • 604786-74-5
    • Molecular Formula:
    • C58H114N4O25S
    • Molecular Weight:
    • 1299.61
    Description
    Biotin-PEG23-amine is PEG derivative containing a biotin group and a terminal primary amine group. The amine group can be coupled to carboxyl groups or 5'phosphate groups to form stable amide bonds. The hydrophi...
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  • Biotin-PEG7-Amine
    Biotin-PEG7-Amine
    • Cat. No.:
    • B606150
    • CAS No.:
    • 1334172-76-7
    • Molecular Formula:
    • C26H50N4O9S
    • Molecular Weight:
    • 594.8 g/mol
    Description
    Biotin-PEG7-amine is PEG derivative containing a biotin group and a terminal primary amine group. The amine group can be coupled to carboxyl groups or 5'phosphate groups to form stable amide bonds. The hydrophil...
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  • Biotin-PEG7-Azide
    Biotin-PEG7-Azide
    • Cat. No.:
    • B606151
    • CAS No.:
    • Molecular Formula:
    • C26H48N6O9S
    • Molecular Weight:
    • 620.8 g/mol
    Description
    Biotin-PEG7-azide is PEG derivative containing a biotin group and an azide group. The azide group can react to form a stable triazole linkage. The hydrophilic PEG spacer increases membrane impermeability of the ...
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  • Bis-PEG5-PFP ester
    Bis-PEG5-PFP ester
    • Cat. No.:
    • B606180
    • CAS No.:
    • Molecular Formula:
    • C26H24F10O9
    • Molecular Weight:
    • 670.4 g/mol
    Description
    Bis-PEG5-PFP ester is a PEG Linker
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  • Bis-PEG9-NHS ester
    Bis-PEG9-NHS ester
    • Cat. No.:
    • B606187
    • CAS No.:
    • Molecular Formula:
    • C30H48N2O17
    • Molecular Weight:
    • 708.7 g/mol
    Description
    Bis-PEG9-NHS ester is a PEG derivative containing two NHS ester groups. The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molec...
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  • Azido-PEG8-amine
    Azido-PEG8-amine
    • Cat. No.:
    • B1666437
    • CAS No.:
    • 857891-82-8
    • Molecular Formula:
    • C18H38N4O8
    • Molecular Weight:
    • 438.5 g/mol
    Description
    Azido-PEG8-amine is a PEG derivative containing an amino group with an azide group. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The azide group can ...
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